Cas no 89647-62-1 ((1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate)

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate structure
89647-62-1 structure
Product Name:(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
CAS No:89647-62-1
Molecular Formula:C32H46O8
Molecular Weight:558.702850818634
CID:993817
PubChem ID:6442968

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Properties

Names and Identifiers

    • (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
    • (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl ace
    • (3beta,9beta,10alpha,16alpha,23E)-25-(Acetyloxy)-3,16,20-trihydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione
    • 3-epi-Isocucurbitacin B
    • 3beta,16alpha,20(R)-Trihydroxy-25-acetoxy-2,11,22-trioxocucurbita-5,23(E)-diene
    • NSC 359240
    • (3β,9β,10α,16α,23E)-25-(Acetyloxy)-3,16,20-trihydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione (ACI)
    • 3β,16α,20(R)-Trihydroxy-25-acetoxy-2,11,22-trioxocucurbita-5,23(E)-diene
    • 3-epi-Isocucurbitacin
    • HY-N6578
    • CS-0034274
    • 89647-62-1
    • FS-7204
    • CHEMBL4740337
    • AKOS040763064
    • SCHEMBL10307350
    • D85127
    • NSC-359240
    • AKOS037515330
    • NSC359240
    • CUCURBITACIN B, 3 -EPI-ISO-
    • [(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxohept-3-en-2-yl] acetate
    • [(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate
    • InChIKey: WTBZNVRBNJWSPF-KWPSBSMYSA-N
    • Inchi: 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19,21-22,25-26,35,38-39H,11,14-16H2,1-9H3/b13-12+/t19-,21-,22+,25+,26+,29+,30-,31+,32+/m1/s1
    • SMILES: C[C@]12[C@@H]3CC=C4C(C)(C)[C@@H](O)C(=O)C[C@H]4[C@]3(C)C(=O)C[C@@]1([C@H]([C@@H](C2)O)[C@](O)(C)C(=O)/C=C/C(C)(C)OC(=O)C)C

Computed Properties

  • Exact Mass: 558.319268
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 558.319268
  • Heavy Atom Count: 40
  • Complexity: 1210
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 138

Experimental Properties

  • LogP: 3.49930
  • PSA: 138.20000
  • Refractive Index: 1.568
  • Boiling Point: 702.4±60.0 °C at 760 mmHg
  • Melting Point: 100-105 ºC
  • Vapor Pressure: 0.0±5.0 mmHg at 25°C
  • Flash Point: 219.9±26.4 °C
  • Solubility: Almost insoluble (0.042 g/l) (25 º C),
  • Color/Form: Oil
  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB80922-5mg
[(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate
89647-62-1 ≥98%
5mg
$410.00 2024-04-19
TargetMol Chemicals
TN5972-5 mg
3-epi-Isocucurbitacin B
89647-62-1 98%
5mg
¥ 4,040
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E54250-5 mg
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
89647-62-1
5mg
¥5760.0 2021-09-09

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Silica Solvents: Dichloromethane ;  24 h, 40 °C
Reference
Lipid-Lowering Activities of Cucurbitacins Isolated from Trichosanthes cucumeroides and Their Synthetic Derivatives
Zhang, Xianjing; Li, Huihui; Wang, Wenqiong; Chen, Tong; Xuan, Lijiang, Journal of Natural Products, 2020, 83(12), 3536-3544

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Raw materials

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Preparation Products

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Suppliers

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
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(CAS:89647-62-1)
MR./MRS.:HUA SONG TAO
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Email:2885374103@qq.com

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Related Literature

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